Cas no 20469-65-2 (1-Bromo-3,5-dimethoxybenzene)

• Product name: 1-Bromo-3,5-dimethoxybenzene
• CAS No: 20469-65-2
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• MDL: MFCD06200685
• CID: 51559
• PubChem ID: 639187

1-Bromo-3,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3,5-dimethoxybenzene
• 3,5-dimethoxybromobenzene
• 1,3-dimethoxy-5-bromobenzene
• 1-bromo-3,5-dimethoxy-benzene
• 3,5-dimethoxy-1-bromobenzene
• 3,5-dimethoxyphenyl bromide
• 3,5-dimethoxyphenyl-1-rbromobenzene
• benzene,1-bromo-3,5-dimethoxy
• 5-Bromo-1,3-dimethoxybenzene
• 3,5-Dimethoxyphenylbromide
• benzene, 1-bromo-3,5-dimethoxy-
• 1-Bromo-3,5-dimethox
• bromo-3,5-dimethoxybenzene
• 3,5-dimethoxy-bromobenzene
• 3,5-diMethoxy broMobenzene
• KSC495E7L
• 1-bromo-3,5-dimethyoxybenzene
• 5-bromo-1,3-dimethoxy-benzene
• 1-bromo-3,5-dimethoxy benzene
• Jsp004185
• 1-bromo-3,5- dimethox
• FS-3365
• 1-bromo-3,5- dimethoxybenzene
• SY014454
• AM61400
• BCP21367
• J-013343
• 1-Bromo-3,5-dimethoxybenzene; 1-Bromo-3,5-dimethoxybenzene; 3,5-Dimethoxy-1-bromobenzene; 3,5-Dimethoxybromobenzene; 3,5-Dimethoxyphenyl bromide; 5-Bromo-1,3-dimethoxybenzene
• B3848
• CS-W007352
• AKOS000278386
• HY-W007352
• FT-0655767
• 20469-65-2
• A4453
• DTXSID00348631
• MFCD06200685
• SCHEMBL202288
• 1-Bromo-3,5-dimethoxybenzene, 97%
• AC-1003
• KRWRFIMBWRVMKE-UHFFFAOYSA-N
• InChI=1/C8H9BrO2/c1-10-7-3-6(9)4-8(5-7)11-2/h3-5H,1-2H
• 3 pound not5-Dimethoxybromobenzene
• EN300-101669
• DTXCID30299703

• MDL： MFCD06200685
• Inchi： 1S/C8H9BrO2/c1-10-7-3-6(9)4-8(5-7)11-2/h3-5H,1-2H3
• InChI Key： KRWRFIMBWRVMKE-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 215.97900
• Monoisotopic Mass: 215.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: solid
• Density: 1.412
• Melting Point: 65.0 to 69.0 deg-C
• Boiling Point: 246℃ at 760 mmHg
• Flash Point: 103.1℃
• Refractive Index: 1.527
• Solubility: Soluble in methanol.
• PSA: 18.46000
• LogP: 2.46630
• Solubility: Not determined

1-Bromo-3,5-dimethoxybenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Store at room temperature

1-Bromo-3,5-dimethoxybenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-Bromo-3,5-dimethoxybenzene

1-Bromo-3,5-Dimethoxybenzene (CAS No. 20469-65-2): An Overview of Its Properties, Synthesis, and Applications

1-Bromo-3,5-dimethoxybenzene (CAS No. 20469-65-2) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a bromine atom and two methoxy groups attached to a benzene ring. The presence of these functional groups imparts specific chemical properties that make 1-Bromo-3,5-dimethoxybenzene a valuable intermediate in various synthetic pathways.

The chemical formula of 1-Bromo-3,5-dimethoxybenzene is C₉H₁₁BrO₂, and it has a molecular weight of 217.09 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is approximately 170°C at 760 mmHg, and it has a density of 1.48 g/cm³ at 20°C.

The synthesis of 1-Bromo-3,5-dimethoxybenzene can be achieved through several methods. One common approach involves the bromination of 3,5-dimethoxybenzene using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as carbon tetrachloride or acetic acid. This reaction typically proceeds via an electrophilic aromatic substitution mechanism, where the bromine atom replaces a hydrogen atom on the benzene ring. Another method involves the reaction of 3,5-dimethoxyphenylmagnesium bromide with carbon dioxide followed by hydrolysis to form the corresponding carboxylic acid, which can then be converted to the bromo derivative using PBr₃.

In recent years, 1-Bromo-3,5-dimethoxybenzene has found applications in various areas of research and industry. In pharmaceutical research, it serves as a key intermediate in the synthesis of bioactive compounds and drug candidates. For example, it has been used in the preparation of antifungal agents and anti-inflammatory drugs. The methoxy groups on the benzene ring can enhance the lipophilicity and bioavailability of these compounds, making them more effective in their therapeutic applications.

Beyond pharmaceuticals, 1-Bromo-3,5-dimethoxybenzene has also been utilized in materials science for the synthesis of functional polymers and organic semiconductors. Its unique electronic properties make it suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Recent studies have shown that derivatives of 1-Bromo-3,5-dimethoxybenzene can improve the performance of these devices by enhancing charge transport and stability.

In addition to its synthetic utility, 1-Bromo-3,5-dimethoxybenzene has been studied for its potential environmental applications. Researchers have explored its use in the development of environmentally friendly catalysts and sorbents for water purification. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for removing heavy metals from contaminated water sources.

The safety and handling of 1-Bromo-3,5-dimethoxybenzene are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 1-Bromo-3,5-dimethoxybenzene (CAS No. 20469-65-2) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and environmental technology. Its unique chemical structure and properties make it an invaluable intermediate in various synthetic pathways and an essential component in the development of advanced materials and therapeutic agents.